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Compound of Interest

Compound Name: Rhodium nitrate

Cat. No.: B155629 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Rhodium (III) nitrate, identified by the CAS number 10139-58-9, is an inorganic compound of

rhodium and nitric acid. While the anhydrous form, Rh(NO₃)₃, has been a subject of theoretical

analysis, it is most commonly encountered as a hydrate or in an aqueous solution.[1] This

guide provides a detailed overview of its chemical and physical properties, synthesis,

applications in catalysis and materials science, and safety information.

Chemical and Physical Properties
Rhodium (III) nitrate is typically a brownish-red liquid in its solution form and a yellow solid as a

hydrate.[1][2] It is soluble in water.[1] The solution's stability is maintained by the presence of

free nitric acid, which prevents hydrolysis.[3]

Quantitative Data
The following tables summarize the key quantitative data for rhodium (III) nitrate.

Identifier Value

CAS Number 10139-58-9

Chemical Formula Rh(NO₃)₃ (anhydrous)

Molecular Weight 288.92 g/mol (anhydrous)[2]
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Physical Property Value

Physical State Liquid (solution)[2]

Color Brownish-red (solution)[2]

Solubility Soluble in water[1]

Synthesis and Speciation
Rhodium (III) nitrate solution can be prepared by dissolving rhodium hydroxide in nitric acid.[4]

The concentration of the resulting solution is then typically increased by heating to drive off

excess water.[4]

In aqueous nitric acid solutions, rhodium (III) exists as a series of aquanitrato complexes. The

specific species present are dependent on the concentration of nitric acid.[2] The general

equilibrium can be described as:

[Rh(H₂O)₆]³⁺ + nNO₃⁻ ⇌ [Rh(H₂O)₆₋ₙ(NO₃)ₙ]⁽³⁻ⁿ⁾⁺ + nH₂O

[Rh(H₂O)₆]³⁺

[Rh(H₂O)₅(NO₃)]²⁺

+ NO₃⁻ / - H₂O- NO₃⁻ / + H₂O

[Rh(H₂O)₄(NO₃)₂]⁺

+ NO₃⁻ / - H₂O- NO₃⁻ / + H₂O

[Rh(H₂O)₃(NO₃)₃]

+ NO₃⁻ / - H₂O- NO₃⁻ / + H₂O
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Applications
Rhodium (III) nitrate is a versatile precursor for a variety of applications, primarily in the fields of

catalysis and materials science.

Catalysis
Rhodium (III) nitrate serves as a precursor for the synthesis of rhodium-based catalysts, which

are pivotal in numerous organic transformations.

Rhodium catalysts are highly effective for the hydrogenation of unsaturated compounds. While

rhodium (III) nitrate itself is a precursor, it can be used to prepare active rhodium catalysts for

reactions such as the reduction of arenes.[5]

Experimental Protocol: Preparation of a Rh/Al₂O₃ Catalyst for Arene Hydrogenation[6]

Support Impregnation: An aqueous solution of rhodium (III) nitrate is added to alumina

(Al₂O₃) pellets via incipient wetness impregnation.

Drying: The impregnated pellets are dried in an oven at 120°C for 12 hours.

Calcination: The dried pellets are calcined in air at a specified temperature (e.g., 500°C) for 4

hours to decompose the nitrate and form rhodium oxide species on the alumina support.

Reduction: The calcined catalyst is then reduced under a flow of hydrogen gas at an

elevated temperature (e.g., 400°C) to generate active rhodium metal nanoparticles.

Hydroformylation, or the "oxo" process, is a key industrial reaction for the production of

aldehydes from alkenes. Rhodium-based catalysts, often prepared from precursors like

rhodium (III) nitrate, are widely used due to their high activity and selectivity.[4] The catalytic

cycle for rhodium-catalyzed hydroformylation of propylene is a well-established process.[7]
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Materials Science
Rhodium (III) nitrate is a common precursor for the synthesis of rhodium nanoparticles. These

nanoparticles have applications in catalysis and electronics. A typical synthesis involves the

chemical reduction of a rhodium salt in the presence of a stabilizing agent.

Experimental Protocol: Synthesis of Rhodium Nanoparticles[8]
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Precursor Solution: An aqueous solution of rhodium (III) nitrate is prepared.

Stabilizer Addition: A stabilizing agent, such as polyvinylpyrrolidone (PVP), is added to the

solution.

Reduction: A reducing agent, such as sodium borohydride (NaBH₄), is added dropwise to the

solution while stirring. The color of the solution will typically change, indicating the formation

of nanoparticles.[8]

Purification: The resulting nanoparticle suspension is purified by centrifugation and washing

to remove unreacted reagents and byproducts.

Rh(NO₃)₃ Solution

Add Stabilizer (e.g., PVP)

Add Reducing Agent (e.g., NaBH₄)

Nanoparticle Formation

Purification (Centrifugation/Washing)

Rhodium Nanoparticles

Click to download full resolution via product page
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Rhodium nitrate can be a component in electroplating baths for depositing a thin layer of

rhodium onto various substrates.[9] Rhodium plating provides a hard, corrosion-resistant, and

aesthetically pleasing finish. The composition of the electroplating bath is critical for achieving a

uniform and high-quality coating.

Typical Rhodium Electroplating Bath Components:[9]

Rhodium Source: Rhodium salt (e.g., rhodium nitrate, rhodium sulfate)

Electrolyte: Acid (e.g., sulfuric acid)

Additives: Brighteners, levelers, and other agents to control the deposit properties.

Role in Drug Development
While direct applications of rhodium (III) nitrate in pharmaceuticals are not common, its role as

a precursor for rhodium-based catalysts is significant in the synthesis of chiral drugs.[2][3]

Asymmetric hydrogenation, often catalyzed by chiral rhodium phosphine complexes, is a

powerful method for producing enantiomerically pure intermediates for active pharmaceutical

ingredients (APIs).[2][3] The development of these catalysts frequently begins with a simple

rhodium source like rhodium nitrate.

Safety Information
Rhodium (III) nitrate and its solutions are hazardous and should be handled with appropriate

safety precautions.

Hazard Classification Description

Oxidizer May intensify fire.

Corrosive Causes severe skin burns and eye damage.

Acute Toxicity Harmful if swallowed or inhaled.

Sensitizer May cause an allergic skin reaction.

Mutagenicity Suspected of causing genetic defects.

Environmental Hazard Very toxic to aquatic life with long-lasting effects.
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Handling and Storage:

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Handle in a well-ventilated area or under a fume hood.

Store in a cool, dry, and well-ventilated area away from combustible materials.

Keep container tightly closed.

Spectroscopic Data
Spectroscopic techniques are crucial for characterizing rhodium (III) nitrate and its complexes.

Spectroscopic Technique Observations

UV-Vis

Aqueous solutions of rhodium (III) nitrate exhibit

characteristic absorption bands in the UV-visible

region, which are dependent on the specific

aquanitrato species present in the solution.

Infrared (IR)

The IR spectra of rhodium nitrate complexes

show characteristic vibrational modes for the

nitrate ligands. The positions of these bands can

indicate whether the nitrate is coordinated as a

monodentate or bidentate ligand.

¹⁰³Rh NMR

¹⁰³Rh NMR spectroscopy is a powerful tool for

studying the speciation of rhodium in solution.

The chemical shift is highly sensitive to the

coordination environment of the rhodium atom.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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